N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-propylpentanamide
• InChI: InChI=1S/C12H19N3O3/c1-3-5-8(6-4-2)10(16)14-9-7-13-12(18)15-11(9)17/h7-8H,3-6H2,1-2H3,(H,14,16)(H2,13,15,17,18)
• InChI Key: YOAFNHKPLVJVIC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NC1=CNC(=O)NC1=O
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic properties. This compound is commonly referred to as Dihydropyrimidinone (DHPM) and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) is not fully understood. However, it is believed that the compound acts as a calcium channel blocker, which inhibits the influx of calcium ions into the cells. This leads to the inhibition of various cellular processes, including the release of neurotransmitters, muscle contraction, and gene expression.
Biochemical and Physiological Effects:
Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide has also been shown to have anticonvulsant, anti-anxiety, and analgesic properties.

Advantages and Limitations for Lab Experiments

Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high yield. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide is also stable and can be stored for long periods. However, the compound has some limitations. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide is insoluble in water, which limits its use in aqueous solutions. The compound is also sensitive to light and heat, which can lead to degradation.

Future Directions

There are several future directions for the study of Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide). One future direction is the development of new synthetic methods for the compound. Another future direction is the investigation of the compound's potential therapeutic properties in the treatment of other diseases. The study of the compound's mechanism of action and its effects on cellular processes is also an area of future research. Additionally, the development of new derivatives of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide with improved properties is another future direction.
Conclusion:
In conclusion, Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic properties. The compound has been synthesized through various methods and has shown promising results in the treatment of various diseases. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide, including the development of new synthetic methods and the investigation of the compound's potential therapeutic properties in the treatment of other diseases.

Synthesis Methods

Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) can be synthesized through various methods, including the Biginelli reaction, Hantzsch reaction, and the Kabachnik-Fields reaction. The Biginelli reaction involves the condensation of aldehyde, β-ketoester, and urea in the presence of a catalyst. The Hantzsch reaction involves the condensation of aldehyde, β-dicarbonyl compound, and ammonia in the presence of a catalyst. The Kabachnik-Fields reaction involves the reaction of aldehyde, β-ketoester, and amine in the presence of a catalyst. The Kabachnik-Fields reaction is the most commonly used method for the synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide.

Scientific Research Applications

Dihydropyrimidinone (N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide) has been extensively studied for its potential therapeutic properties. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, Parkinson's disease, and HIV. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-propylpentanamide has also been studied for its anticonvulsant, anti-inflammatory, and analgesic properties.